5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 3-fluoro-5-[4-(piperidine-1-carbonyl)phenyl]benzoic acid
• InChI: InChI=1S/C19H18FNO3/c20-17-11-15(10-16(12-17)19(23)24)13-4-6-14(7-5-13)18(22)21-8-2-1-3-9-21/h4-7,10-12H,1-3,8-9H2,(H,23,24)
• InChI Key: SKBSMWPKCIWNGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)F)C(=O)O
• Molecular Formula: C19H18FNO3
• DSSTOX Substance ID: DTXSID30692290
• Molecular Weight: 327.3 g/mol
• CAS RN: 1261956-81-3

Description

5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid (C14H14FNO3) is a versatile and useful chemical compound with a wide range of applications in scientific research. It is a highly reactive, colorless, crystalline solid with a melting point of 160-162°C and a molecular weight of 257.25 g/mol. The compound is soluble in methanol, ethanol, and dimethyl sulfoxide, and is insoluble in water. 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been used in a variety of experiments, ranging from the investigation of biochemical and physiological effects to the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid is not fully understood. However, the compound has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are involved in inflammation. The inhibition of COX-2 by 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid is thought to be due to its ability to bind to the active site of the enzyme, thus preventing the enzyme from catalyzing the production of prostaglandins.
Biochemical and Physiological Effects
5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been shown to have a wide range of biochemical and physiological effects. The compound has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are involved in inflammation. In addition, 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been found to have anti-inflammatory, anti-cancer, and anti-oxidant properties. The compound has also been found to have an inhibitory effect on the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are involved in allergic reactions.

Advantages and Limitations for Lab Experiments

The use of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid in laboratory experiments has a number of advantages and limitations. One advantage of using the compound is that it is relatively stable and can be stored at room temperature for extended periods of time. Additionally, the compound is soluble in a variety of solvents, which makes it easy to use in a variety of experiments. However, the compound is also highly reactive, which can make it difficult to work with in some experiments. Additionally, the compound is not soluble in water, which can limit its use in some experiments.

Future Directions

The potential future applications of 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid are numerous. The compound could be used in the development of new drugs for the treatment of cancer, inflammation, and other diseases. Additionally, the compound could be used in the development of new inhibitors of the enzyme cyclooxygenase-2 (COX-2) for the treatment of inflammation. Additionally, the compound could be used in the development of new compounds for the treatment of allergies and asthma. Finally, the compound could be used in the development of new compounds for the treatment of neurodegenerative diseases.

Synthesis Methods

The compound can be synthesized using a variety of methods, including a three-step method involving the reaction of piperidine-1-carboxylic acid with 2-fluoro-5-nitrobenzoic acid, followed by the reaction of the resulting intermediate with 4-chloro-3-nitrophenol. The reaction is conducted in the presence of an acid catalyst, such as hydrochloric acid, and is followed by the addition of sodium hydroxide to neutralize the reaction mixture. The product is then purified by recrystallization from a suitable solvent, such as methanol.

Scientific Research Applications

5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been used in a variety of scientific research applications, including the synthesis of other compounds, the investigation of biochemical and physiological effects, and the study of enzyme inhibition. The compound has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been used in the synthesis of COX-2 inhibitors. Additionally, 5-Fluoro-3-[4-(piperidine-1-carbonyl)phenyl]benzoic acid has been used in the synthesis of novel compounds for the treatment of cancer, inflammation, and other diseases.